Cas no 25370-42-7 (Ethyl 4-(2-naphthyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(2-naphthyl)-4-oxobutyrate
• CAS No: 25370-42-7
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD01320266
• CID: 1067900
• PubChem ID: 4660309
• Update Time: 2025-09-23

Ethyl 4-(2-naphthyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-naphthyl)-4-oxobutyrate
• ethyl 4-naphthalen-2-yl-4-oxobutanoate
• 3-<<2>Naphthoyl>-propionsaeure-aethylester
• 4-[2]Naphthyl-4-oxo-buttersaeure-aethylester
• 4-[2]naphthyl-4-oxo-butyric acid ethyl ester
• 4-Oxo-4-(naphthyl-2)-butansaeure-ethylester
• Ethyl 4-(2-naphthyl)-4-oxobutanoate
• ETHYL4-(2-NAPHTHYL)-4-OXOBUTYRATE
• AE-562/12222381
• 25370-42-7
• AKOS005942355
• ETHYL 4-(NAPHTHALEN-2-YL)-4-OXOBUTANOATE
• DTXSID80405332
• MFCD01320266

• MDL： MFCD01320266
• Inchi： 1S/C16H16O3/c1-2-19-16(18)10-9-15(17)14-8-7-12-5-3-4-6-13(12)11-14/h3-8,11H,2,9-10H2,1H3
• InChI Key： FFTMDHCVDHYHPF-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=CC2C=CC=CC=2C=1)=O)=O

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.36580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on Ethyl 4-(2-naphthyl)-4-oxobutyrate

Ethyl 4-(2-naphthyl)-4-oxobutyrate (CAS No. 25370-42-7): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-(2-naphthyl)-4-oxobutyrate, identified by the chemical identifier CAS No. 25370-42-7, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural motifs, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound's molecular framework, featuring a 4-(2-naphthyl)-4-oxobutyrate moiety, positions it as a candidate for further exploration in various biochemical pathways and therapeutic interventions.

The structural composition of Ethyl 4-(2-naphthyl)-4-oxobutyrate encompasses a combination of aromatic and aliphatic components, which are often pivotal in modulating biological activities. The presence of the naphthyl group, a fused benzene ring system, contributes to the compound's hydrophobicity and potential interactions with lipid-based membranes or hydrophobic pockets within biological targets. Meanwhile, the ester functionality at the butyric acid position introduces a site for metabolic transformation or further derivatization, enhancing its utility in synthetic chemistry.

In recent years, the investigation of heterocyclic compounds has seen considerable advancements, with naphthalene derivatives being particularly studied for their pharmacological properties. The Ethyl 4-(2-naphthyl)-4-oxobutyrate structure aligns well with this trend, as it combines the stability of the ester group with the versatile reactivity of the naphthyl moiety. This dual characteristic makes it an attractive scaffold for designing molecules that can interact with specific biological receptors or enzymes.

One of the most compelling aspects of Ethyl 4-(2-naphthyl)-4-oxobutyrate is its potential role in modulating neurological pathways. Research has indicated that naphthalene derivatives can exhibit effects on neurotransmitter systems, particularly those involving serotonin and dopamine. The 4-(2-naphthyl)-4-oxobutyrate moiety may contribute to these effects by serving as a ligand that binds to certain serotonin receptors, thereby influencing mood regulation or cognitive processes. This hypothesis is supported by studies on structurally related compounds that have demonstrated similar pharmacological profiles.

The compound's utility extends beyond neurological applications; it also shows promise in anti-inflammatory and analgesic research. Inflammatory processes often involve complex signaling cascades that can be targeted by small molecules. The hydrophobic nature of Ethyl 4-(2-naphthyl)-4-oxobutyrate suggests that it may be capable of penetrating cellular membranes and reaching intracellular targets involved in inflammation. Additionally, its ester group could be susceptible to enzymatic hydrolysis, releasing active metabolites that further contribute to its biological activity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has been instrumental in guiding experimental design. Molecular docking studies using Ethyl 4-(2-naphthyl)-4-oxobutyrate have revealed potential binding affinities with various enzymes and receptors pertinent to drug development. These virtual screenings have identified key interactions that could be exploited to develop novel therapeutic agents with improved efficacy and selectivity.

The synthesis of Ethyl 4-(2-naphthyl)-4-oxobutyrate presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using catalytic techniques or novel reaction conditions. Such improvements not only enhance the accessibility of the compound but also open avenues for generating analogs with tailored properties.

In conclusion, Ethyl 4-(2-naphthyl)-4-oxobutyrate (CAS No. 25370-42-7) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new insights into molecular interactions and drug mechanisms, compounds like Ethyl 4-(2-naphthyl)-4-oxobutyrate are likely to play an increasingly significant role in advancing medical science.